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Compound of Interest

Compound Name: LY 303511

Cat. No.: B1662886

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of LY 303511, a potent mTOR inhibitor. This guide is
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this compound, thereby minimizing occupational exposure and
environmental impact. Given the absence of a publicly available, comprehensive Safety Data
Sheet (SDS) with explicit disposal instructions, a cautious approach, treating the compound as
hazardous, is mandatory.

Core Principle: Hazardous Waste Management

LY 303511 is a bioactive small molecule intended for research purposes only and should be
handled with care.[1][2] All materials contaminated with LY 303511, including stock solutions,
diluted solutions, and contaminated labware, must be managed as hazardous chemical waste.
Under no circumstances should this chemical or its solutions be disposed of down the sanitary
sewer or in regular trash.

Quantitative Data Summary

For ease of reference, the key quantitative data for LY 303511 and its hydrochloride and
dihydrochloride forms are summarized in the table below.
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Property LY 303511 LY 303511 (hydrochloride)
Molecular Weight 306.36 g/mol 379.3 g/mol [1][2]

Formula C19H18N202 C19H18N202 * 2HCI[1][2]
Purity >99% >95%][2]

Solubility in DMSO Soluble to 100 mM 20 mg/mi[1]

Storage Temperature +4°C -20°C[2]

Step-by-Step Disposal Protocol

This protocol outlines the procedural, step-by-step guidance for the safe disposal of solid LY
303511 and solutions containing the inhibitor.

Step 1: Waste Segregation and Collection

» Dedicated Waste Stream: Establish a dedicated hazardous waste stream for LY 303511. Do
not mix this waste with other chemical waste streams unless compatibility has been
confirmed by your institution's Environmental Health and Safety (EHS) department.

o Solid Waste: Collect all solid waste contaminated with LY 303511, such as weighing paper,
pipette tips, gloves, and other personal protective equipment (PPE), in a designated, leak-
proof hazardous waste container.

e Liquid Waste: Collect all aqueous and solvent solutions containing LY 303511 in a separate,
compatible, and clearly labeled hazardous waste container.

Step 2: Container Selection and Labeling

o Container Type: Use only approved, leak-proof containers with secure, tight-fitting lids for all
LY 303511 waste. Ensure the container material is compatible with the solvents used.

o Clear Labeling: All waste containers must be clearly and accurately labeled with the following

information:

o The words "Hazardous Waste"
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o The full chemical name: "LY 303511"

o An indication of the major components and their approximate concentrations (e.g., "LY
303511 in DMSQO")

o The date the waste was first added to the container.

Step 3: Storage of Hazardous Waste

» Designated Area: Store the sealed hazardous waste containers in a designated, secure, and
well-ventilated area within the laboratory, away from general laboratory traffic.

o Secondary Containment: It is best practice to use secondary containment, such as a
chemical-resistant tray or tub, for liquid waste containers to mitigate the impact of potential
spills.

Step 4: Arranging for Final Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.

o Follow Institutional Procedures: Adhere to all institutional procedures for waste manifest
documentation and pickup. Provide the EHS personnel with all necessary information about
the waste stream.

Step 5: Decontamination of Empty Containers

o Triple Rinsing: Any empty container that held pure or concentrated LY 303511 must be triple-
rinsed with a suitable solvent (e.g., ethanol or DMSO).

o Rinsate Collection: The first rinsate must be collected and disposed of as hazardous liquid
waste. Subsequent rinses may be permissible for drain disposal depending on local
regulations; however, the most prudent approach is to collect all rinsates as hazardous
waste.
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Experimental Protocol: Preparation of LY 303511
Stock Solution

For researchers preparing solutions of LY 303511, the following general protocol should be
followed, incorporating appropriate safety measures.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves.

e Weighing: Weigh the desired amount of solid LY 303511 in a fume hood.

 Dissolving: Add the appropriate solvent (e.g., DMSO) to the solid compound in a suitable
container.

e Sonication (if necessary): If the compound does not readily dissolve, sonication may be
recommended.

o Storage: Store the stock solution at the recommended temperature (e.g., -20°C) in a tightly
sealed container.

Signaling Pathway of LY 303511

LY 303511 is an mTOR inhibitor that functions independently of the PI3K/Akt pathway.[1] It has
been shown to inhibit the mTOR-dependent phosphorylation of S6K.[1] The following diagram
illustrates this simplified signaling pathway.
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Click to download full resolution via product page

Caption: Simplified signaling pathway of LY 303511 as an mTOR inhibitor.

This guide provides a framework for the safe and compliant disposal of LY 303511. Always
prioritize safety and consult with your institution's EHS department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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